Cas no 2034453-95-5 (N-[2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide)

• Product Name: N-[2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide
• CAS No: 2034453-95-5
• MF: C₁₅H₂₀N₄O₂
• MW: 288.344902992249
• CID: 5754267
• PubChem ID: 92109213
• Update Time: 2025-07-09

N-[2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide
• F6502-9130
• 2034453-95-5
• N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxamide
• AKOS026701807
• N-[2-(1,5-dimethylpyrazol-3-yl)ethyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide
• Z2737259694

• Inchi： 1S/C15H20N4O2/c1-10-9-11(17-19(10)2)7-8-16-15(20)14-12-5-3-4-6-13(12)21-18-14/h9H,3-8H2,1-2H3,(H,16,20)
• InChI Key： RUVGTPMQOHNZEE-UHFFFAOYSA-N
• SMILES： O1C2=C(C(C(NCCC3C=C(C)N(C)N=3)=O)=N1)CCCC2

Computed Properties

• Exact Mass: 288.15862589g/mol
• Monoisotopic Mass: 288.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-[2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide

Comprehensive Analysis of N-[2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide (CAS No. 2034453-95-5)

The compound N-[2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide, identified by its CAS No. 2034453-95-5, represents a significant advancement in the field of heterocyclic chemistry. This molecule combines a 1,5-dimethyl-1H-pyrazole moiety with a 4,5,6,7-tetrahydro-1,2-benzoxazole scaffold, making it a subject of intense research for its potential applications in medicinal chemistry and material science. Its unique structure and functional groups have sparked interest among researchers exploring novel bioactive compounds.

Recent trends in scientific literature highlight the growing demand for heterocyclic compounds with pyrazole and benzoxazole derivatives, particularly in drug discovery. The N-[2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl] side chain is known for its ability to enhance molecular interactions with biological targets, while the 4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide core contributes to stability and solubility. This dual functionality makes the compound a promising candidate for further investigation in therapeutic applications.

One of the most frequently searched questions in scientific databases revolves around the synthesis and characterization of pyrazole-based carboxamides. Researchers are particularly interested in optimizing the synthetic routes for CAS No. 2034453-95-5 to improve yield and purity. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are often employed to confirm the structure and purity of this compound. These methods ensure that the material meets the stringent requirements for pharmaceutical and industrial applications.

Another area of interest is the biological activity of N-[2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide. Preliminary studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties, aligning with the current focus on developing safer and more effective therapeutic agents. The 1,5-dimethyl-1H-pyrazole group is known to modulate enzyme activity, while the benzoxazole ring system can influence cellular signaling pathways. These attributes make the compound a potential candidate for further preclinical studies.

In the context of material science, the compound's unique structure offers opportunities for developing advanced polymers and coating materials. The tetrahydrobenzoxazole moiety provides thermal stability, while the pyrazole group can enhance mechanical properties. Researchers are exploring its use in high-performance materials for aerospace, electronics, and other industries. This dual applicability underscores the versatility of CAS No. 2034453-95-5.

Environmental and sustainability considerations are also driving research into this compound. Scientists are investigating green chemistry approaches to synthesize N-[2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide with minimal waste and energy consumption. The use of biocatalysts and renewable feedstocks is gaining traction, reflecting the broader shift toward sustainable chemical production.

In summary, N-[2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide (CAS No. 2034453-95-5) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structural features, combined with its promising biological and physical properties, make it a valuable subject for ongoing research. As scientific interest in heterocyclic chemistry continues to grow, this compound is poised to play a pivotal role in future innovations.